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Compound of Interest

Compound Name: Viloxazine

Cat. No.: B1201356 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for

characterizing the receptor binding profile of viloxazine using common cell-based assays.

Viloxazine, a selective norepinephrine reuptake inhibitor (NRI), also exhibits significant

interactions with specific serotonin receptors, contributing to its unique pharmacological profile.

[1][2][3][4]

Introduction
Viloxazine's primary mechanism of action is the inhibition of the norepinephrine transporter

(NET), which increases the synaptic concentration of norepinephrine.[2][3][4] More recent

research has revealed its activity as a 5-HT₂B receptor antagonist and a 5-HT₂C receptor

agonist.[1][4][5][6] It also displays weak antagonism at the 5-HT₇ receptor.[2][7] Viloxazine
shows negligible affinity for the dopamine transporter (DAT) and other receptors, including 5-

HT₁A, 5-HT₂A, dopamine D₂, alpha-adrenergic, histamine H₁, and muscarinic acetylcholine

receptors.[1][4]

This document outlines protocols for radioligand binding assays and fluorescence-based

transporter assays to quantitatively determine the binding affinity of viloxazine for its primary

targets.
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The following table summarizes the quantitative binding and functional data for viloxazine at

its key molecular targets.

Target Assay Type Parameter Value (nM) Reference

Norepinephrine

Transporter

(NET)

Radioligand

Binding
Kᵢ 155 - 630 [4][7]

Norepinephrine

Uptake Inhibition
IC₅₀ 260 [7]

Serotonin

Transporter

(SERT)

Radioligand

Binding
Kᵢ 17,300 [4]

Dopamine

Transporter

(DAT)

Radioligand

Binding
Kᵢ >100,000 [4]

5-HT₂B Receptor
Radioligand

Binding
Kᵢ 3,900 [4]

Functional

(Antagonist)
IC₅₀ 27,000 [1]

Functional

(Antagonist)
K₋B 4,200 [1]

5-HT₂C Receptor
Radioligand

Binding
Kᵢ 6,400 [4]

Functional

(Agonist)
EC₅₀ 32,000 [1]

5-HT₇ Receptor
Functional

(Antagonist)
-

Weak

antagonism
[2][7]
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Viloxazine's Primary Mechanisms of Action
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Caption: Viloxazine's dual action on noradrenergic and serotonergic systems.
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Radioligand Competition Binding Assay Workflow

Prepare Reagents
(Membranes, Buffers, Radioligand, Viloxazine)

Set up 96-well plate:
- Total Binding

- Non-specific Binding (NSB)
- Competition (Viloxazine concentrations)

Incubate at RT to reach equilibrium

Rapidly filter through glass fiber filters

Wash filters with ice-cold buffer

Dry filters

Add scintillation cocktail and count radioactivity

Analyze data to determine IC50 and Ki

Click to download full resolution via product page

Caption: Workflow for a competitive radioligand binding assay.
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Fluorescence-Based Transporter Uptake Assay Workflow

Plate cells expressing the transporter (e.g., NET)

Prepare assay buffer and viloxazine dilutions

Pre-incubate cells with viloxazine or buffer

Add fluorescent substrate to all wells

Measure fluorescence intensity over time (kinetic) or at a fixed endpoint

Analyze data to determine IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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